Cas no 1806310-46-2 (3-Cyano-2-methyl-5-nitrobenzoic acid)

3-Cyano-2-methyl-5-nitrobenzoic acid structure

1806310-46-2 structure

Product Name:3-Cyano-2-methyl-5-nitrobenzoic acid

CAS No:1806310-46-2

Molecular Formula:C₉H₆N₂O₄

Molecular Weight:206.154942035675

CID:5006554

3-Cyano-2-methyl-5-nitrobenzoic acid Properties

Names and Identifiers

- 3-cyano-2-methyl-5-nitrobenzoic acid
- InChIKey： PPJJEVNTMPKGBZ-UHFFFAOYSA-N
- Inchi： 1S/C9H6N2O4/c1-5-6(4-10)2-7(11(14)15)3-8(5)9(12)13/h2-3H,1H3,(H,12,13)
- SMILES： OC(C1C=C(C=C(C#N)C=1C)[N+](=O)[O-])=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 1
Heavy Atom Count: 15
Complexity: 327
XLogP3: 1.4
Topological Polar Surface Area: 107

3-Cyano-2-methyl-5-nitrobenzoic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Alichem	A010007406-250mg	3-Cyano-2-methyl-5-nitrobenzoic acid	1806310-46-2	97%	250mg	470.40 USD

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